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Compound of Interest

Compound Name: Z13,YN11-16:OH

Cat. No.: B12296771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of the insect pheromone Z13,YN11-16:OH. Given its application in attracting and

trapping processionary caterpillars, this compound is likely a specialized long-chain

unsaturated alcohol used in chemical ecology research.[1][2][3] As with any novel or

specialized research chemical, it is imperative to handle Z13,YN11-16:OH with care, assuming

it to be potentially hazardous in the absence of a specific Safety Data Sheet (SDS).[4]

Immediate Safety Protocols
Before handling, it is critical to consult the supplier-provided Safety Data Sheet (SDS). If an

SDS is unavailable, treat the substance as a compound with unknown hazards.

General Handling Precautions:

Utilize appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of vapors and direct contact with skin and eyes.

Keep containers tightly closed when not in use.[5]
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Chemical Waste Management
Proper disposal of chemical waste is a legal and ethical responsibility to ensure the safety of

personnel and the environment. Hazardous chemicals should never be disposed of down the

drain or in regular trash.

Quantitative Data Summary for Waste Accumulation

The following table summarizes typical accumulation limits for hazardous waste in a laboratory

setting. Adherence to these limits is essential for regulatory compliance and safety.

Parameter Limit Regulatory Context

Maximum Storage Volume

55 gallons of hazardous waste

per Satellite Accumulation

Area (SAA)

Governed by regulations such

as the Resource Conservation

and Recovery Act (RCRA) to

minimize risk at the point of

generation.

Acutely Toxic Waste Limit
1 quart of liquid or 1 kilogram

of solid (P-listed waste)

Stricter limits for highly toxic

substances to prevent

significant exposure incidents.

Storage Time Limit

Up to 12 months in a properly

managed SAA, provided

accumulation limits are not

exceeded.

Ensures regular removal of

waste, preventing degradation

of containers and the

accumulation of large

quantities of hazardous

materials.

Step-by-Step Disposal Protocol for Z13,YN11-16:OH
This protocol outlines a general procedure for the safe disposal of research chemicals like

Z13,YN11-16:OH. Always adapt these steps to your institution's specific Environmental Health

and Safety (EHS) guidelines.

Step 1: Waste Identification and Characterization
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Since Z13,YN11-16:OH is an alcohol, it should be treated as a flammable organic solvent.

Do not mix it with incompatible waste streams such as strong oxidizers, acids, or bases.

Step 2: Segregation and Containerization

Collect waste Z13,YN11-16:OH in a designated, properly labeled hazardous waste

container.

The container must be made of a material compatible with organic solvents (e.g., HDPE or

glass) and have a secure, tight-fitting lid.

Store liquid waste in secondary containment to prevent spills.

Step 3: Labeling

Label the waste container clearly with the words "Hazardous Waste."

The label must include the full chemical name ("Z13,YN11-16:OH") and specify all

components of any mixture. Avoid using abbreviations or chemical formulas.

Indicate the date when waste was first added to the container (accumulation start date).

Include the Principal Investigator's name and laboratory location.

Step 4: Storage

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.

Ensure the SAA is inspected weekly for leaks or container degradation.

Step 5: Disposal Request

Once the container is full or reaches the storage time limit, contact your institution's EHS

office to request a waste pickup.

Provide all necessary documentation, including a completed hazardous waste tag or form.
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Experimental Protocols and Visualizations
While specific experimental protocols for Z13,YN11-16:OH are not publicly available, research

involving insect pheromones typically involves synthesis, purification, and bioassays. The

proper disposal of waste from these procedures is paramount.

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the decision-making process and workflow for the proper

disposal of a research chemical like Z13,YN11-16:OH.
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Start: Chemical Waste Generated
(e.g., Z13,YN11-16:OH)

Consult Safety Data Sheet (SDS)

Identify Hazards
(Flammable, Toxic, etc.)

Select Appropriate Waste Container
(Chemically Compatible, Sealable)

Segregate from Incompatible Wastes

Label Container Correctly
('Hazardous Waste', Full Chemical Name, Date)

Store in Satellite Accumulation Area (SAA)

Monitor Accumulation Limits
(Volume and Time)

Request EHS Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for proper laboratory chemical waste disposal.
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Signaling Pathway Context

Insect pheromones like Z13,YN11-16:OH function by binding to specific receptors in the

antennae of the target insect, initiating a signal transduction cascade that leads to a behavioral

response (e.g., attraction). The diagram below represents a generalized pheromone reception

signaling pathway.
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Caption: Generalized pheromone reception signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12296771?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/search.html?q=pheromone&ft=&fa=&fp=
https://www.researchgate.net/publication/233954034_Disrupcion_de_la_comunicacion_quimica_de_insectos_como_estrategia_en_un_control_biorracional_de_plagas
https://www.medchemexpress.cn/search.html?q=%20TR-AP&ft=&fa=&fp=
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b12296771#z13-yn11-16-oh-proper-disposal-procedures
https://www.benchchem.com/product/b12296771#z13-yn11-16-oh-proper-disposal-procedures
https://www.benchchem.com/product/b12296771#z13-yn11-16-oh-proper-disposal-procedures
https://www.benchchem.com/product/b12296771#z13-yn11-16-oh-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12296771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12296771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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